N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide

• IUPAC Name: N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C21H24N2O3/c1-2-26-19-14-8-7-13-18(19)20(24)23(17-11-5-3-6-12-17)21(25)22-15-9-4-10-16-22/h3,5-8,11-14H,2,4,9-10,15-16H2,1H3
• InChI Key: SPRBBAAFZMVKPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N(C2=CC=CC=C2)C(=O)N3CCCCC3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide (EPCPC) is an organic compound that has been widely studied for its potential as a therapeutic agent. It is a small molecule that is structurally similar to opioid receptors and is known to have analgesic, anti-inflammatory, and anti-allergic properties. EPCPC has been studied in both in vitro and in vivo models and has been found to have a range of therapeutic effects.

Scientific Research Applications

N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide has been studied for its potential therapeutic effects in a range of diseases, including cancer, diabetes, and neurodegenerative diseases. In particular, it has been studied for its potential anti-inflammatory, anti-allergic, and analgesic properties. In addition, N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide has been studied for its potential as an anti-tumor agent, as it has been found to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide is not fully understood, but it is believed to act as an agonist at opioid receptors, which are involved in pain perception and regulation of the immune system. It is also believed to act on other receptors, such as G-protein coupled receptors, which are involved in signal transduction pathways.
Biochemical and Physiological Effects
N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide has been found to have a range of biochemical and physiological effects. In particular, it has been found to reduce inflammation, pain, and allergic responses. It has also been found to have anti-tumor effects, as it has been found to inhibit the growth of certain types of cancer cells. In addition, N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide has been found to have neuroprotective effects, as it has been found to protect against oxidative stress and neuronal damage.

Advantages and Limitations for Lab Experiments

N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide has a number of advantages and limitations for lab experiments. One advantage is that it is a small molecule, which makes it easier to study in vitro. Additionally, it has been found to have a range of therapeutic effects, making it a potential therapeutic agent. However, it is important to note that the exact mechanism of action is not fully understood, and further research is needed to fully understand its effects.

Future Directions

There are a number of potential future directions for the study of N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide. One potential direction is to further investigate its potential therapeutic effects in various diseases, such as cancer, diabetes, and neurodegenerative diseases. Additionally, further research could be done to investigate the exact mechanism of action of N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide, as well as its interactions with other receptors and signaling pathways. Finally, further research could be done to investigate the potential side effects of N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide and to develop safer and more effective therapeutic agents.

Synthesis Methods

N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide can be synthesized by a number of methods, the most common of which is an acylation reaction. This involves the reaction of an aromatic amine, such as N-phenylpiperidine-1-carboxamide, with an acyl chloride, such as ethoxybenzoyl chloride, in the presence of a base, such as sodium hydroxide. The reaction results in the formation of the desired product, N-(2-ethoxybenzoyl)-N-phenylpiperidine-1-carboxamide.